![molecular formula C8H12N2O B6614899 4-methoxy-3-methylbenzene-1,2-diamine CAS No. 97433-22-2](/img/structure/B6614899.png)
4-methoxy-3-methylbenzene-1,2-diamine
Overview
Description
“4-methoxy-3-methylbenzene-1,2-diamine” is a chemical compound with the molecular formula C8H12N2O . It is also known as 1,2-Benzenediamine, 4-methoxy-3-methyl .
Synthesis Analysis
The synthesis of “4-methoxy-3-methylbenzene-1,2-diamine” can be achieved by the solvent-controllable photoreaction of 4-methoxyazobenzenes . The irradiation of 4-methoxyazobenzenes in DMF containing 0.5 M hydrochloric acid provided N2-aryl-4-methoxybenzene-1,2-diamines as the major product .Molecular Structure Analysis
The molecular structure of “4-methoxy-3-methylbenzene-1,2-diamine” consists of a benzene ring substituted with a methoxy group, a methyl group, and two amine groups . The molecular weight of this compound is 152.19 g/mol .Chemical Reactions Analysis
The chemical reactions of “4-methoxy-3-methylbenzene-1,2-diamine” involve electrophilic aromatic substitution . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Scientific Research Applications
- Arylbenzimidazoles : 4-methoxy-3-methylbenzene-1,2-diamine serves as a precursor for the synthesis of N-arylbenzene-1,2-diamines and 1-arylbenzimidazoles. These compounds exhibit diverse biological activities, including antimicrobial, antiviral, and anticancer properties .
- Benzimidazoles : By reacting with aldehydes, 4-methoxy-3-methylbenzene-1,2-diamine can yield benzimidazoles. These heterocyclic compounds are essential in drug discovery and have applications in treating various diseases .
Organic Synthesis and Medicinal Chemistry
Mechanism of Action
Target of Action
As a derivative of benzene, it likely interacts with biological molecules through electrophilic aromatic substitution .
Mode of Action
The mode of action of 4-methoxy-3-methylbenzene-1,2-diamine involves a two-step mechanism. In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that benzene derivatives can undergo electrophilic aromatic substitution, which can potentially affect various biochemical pathways .
Pharmacokinetics
The molecular weight of the compound is 15219 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
The compound’s interaction with its targets through electrophilic aromatic substitution could potentially lead to various molecular and cellular changes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-methoxy-3-methylbenzene-1,2-diamine. For instance, the compound should be handled with appropriate protective equipment and should be used in a well-ventilated area to avoid inhalation . The compound’s stability and reactivity may also be affected by factors such as temperature, pH, and the presence of other chemicals .
Future Directions
properties
IUPAC Name |
4-methoxy-3-methylbenzene-1,2-diamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-5-7(11-2)4-3-6(9)8(5)10/h3-4H,9-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKPFTMDBQWVKQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1N)N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-methylbenzene-1,2-diamine | |
CAS RN |
97433-22-2 | |
Record name | 4-methoxy-3-methylbenzene-1,2-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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